Cas no 331461-89-3 (2-{[(4-tert-butylphenyl)amino]methyl}phenol)

• Product Name: 2-{[(4-tert-butylphenyl)amino]methyl}phenol
• CAS No: 331461-89-3
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 4646489
• Update Time: 2025-10-21

2-{[(4-tert-butylphenyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[[[4-(1,1-dimethylethyl)phenyl]amino]methyl]-
• 2-{[(4-tert-butylphenyl)amino]methyl}phenol

• Inchi： 1S/C17H21NO/c1-17(2,3)14-8-10-15(11-9-14)18-12-13-6-4-5-7-16(13)19/h4-11,18-19H,12H2,1-3H3
• InChI Key： OFUBRDWBQBMBOL-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1CNC1=CC=C(C(C)(C)C)C=C1

Additional information on 2-{[(4-tert-butylphenyl)amino]methyl}phenol

Comprehensive Overview of 2-{[(4-tert-butylphenyl)amino]methyl}phenol (CAS No. 331461-89-3)

2-{[(4-tert-butylphenyl)amino]methyl}phenol (CAS No. 331461-89-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and fine chemical synthesis. This compound, characterized by its unique phenolic and tert-butylphenyl structural motifs, serves as a versatile building block for advanced applications. Its molecular structure combines a phenol core with an amino-methyl linker and a tert-butylphenyl group, making it a valuable candidate for research and industrial use.

In recent years, the demand for high-performance chemical intermediates like 2-{[(4-tert-butylphenyl)amino]methyl}phenol has surged, driven by advancements in drug discovery and functional materials. Researchers are particularly interested in its potential as a ligand or catalyst in asymmetric synthesis, owing to its ability to form stable complexes with transition metals. Additionally, its thermostability and solubility properties make it suitable for applications in polymer additives and coatings.

The synthesis of CAS No. 331461-89-3 typically involves multi-step organic reactions, including reductive amination and protection-deprotection strategies. These methods ensure high purity and yield, which are critical for its use in high-value chemical products. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity and purity, meeting the stringent requirements of pharmaceutical and industrial standards.

From an environmental and regulatory perspective, 2-{[(4-tert-butylphenyl)amino]methyl}phenol is designed to align with green chemistry principles. Its synthesis often incorporates solvent-free or low-toxicity solvent systems, reducing waste and energy consumption. This aligns with the growing industry focus on sustainable chemical production, a topic frequently searched by professionals in the field.

In the context of market trends, the compound’s applications in electronic materials and agrochemicals have sparked interest. For instance, its derivatives are explored for use in OLEDs (organic light-emitting diodes) due to their electron-transporting properties. Similarly, its role in crop protection formulations highlights its versatility beyond traditional chemical uses.

To address common queries from researchers, 2-{[(4-tert-butylphenyl)amino]methyl}phenol is commercially available through specialty chemical suppliers, often with custom synthesis options. Its MSDS (Material Safety Data Sheet) provides detailed handling guidelines, ensuring safe laboratory practices. Frequently asked questions include its storage conditions (typically under inert atmosphere) and compatibility with other reagents, which are well-documented in technical literature.

In summary, CAS No. 331461-89-3 represents a cutting-edge compound with broad applicability across life sciences and advanced materials. Its combination of structural robustness and functional diversity positions it as a key player in the evolution of modern chemistry. For researchers and industry professionals, staying updated on its latest developments is essential, as innovations in its synthesis and applications continue to emerge.